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Harnessing SHAPE-MaP to Elucidate 5S Ribosomal RNA Structure and Function

For researchers, scientists, and drug development professionals, understanding the intricate

three-dimensional structure of RNA is paramount for deciphering its function and for designing

targeted therapeutics. Selective 2'-Hydroxyl Acylation analyzed by Primer Extension and

Mutational Profiling (SHAPE-MaP) has emerged as a powerful high-throughput technique to

probe RNA secondary structure at single-nucleotide resolution within a variety of contexts,

including in vitro and in living cells.[1][2] This document provides detailed application notes and

protocols for utilizing SHAPE-MaP to analyze the structure of 5S ribosomal RNA (rRNA), a

critical component of the large ribosomal subunit.[3]

The 5S rRNA, a small RNA molecule of approximately 120 nucleotides, plays a crucial role in

protein synthesis by mediating interactions between different functional centers of the

ribosome.[3][4] Its conserved structure and essential function make it an attractive target for

therapeutic intervention. SHAPE-MaP allows for the precise mapping of flexible and structurally

constrained regions of 5S rRNA, providing insights into its folding, conformational changes

upon binding to proteins or small molecules, and its role in ribosomal assembly and function.[5]

[6][7]
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Key Applications in Research and Drug Development:

High-Resolution Structure Determination: Obtain nucleotide-resolution secondary structure

models of 5S rRNA in its native or reconstituted state.[8]

Drug Binding Site Identification: Identify the binding sites of small molecules on 5S rRNA by

comparing SHAPE reactivity profiles in the presence and absence of the compound

(ΔSHAPE-MaP).[1][9]

Analysis of RNA-Protein Interactions: Map the footprints of ribosomal proteins on 5S rRNA,

revealing key interaction sites.

Understanding Conformational Dynamics: Investigate conformational changes in 5S rRNA

structure induced by ligand binding, environmental changes, or mutations.[9]

Screening for RNA-Targeting Therapeutics: Develop high-throughput screens to identify

small molecules that bind to and modulate the structure and function of 5S rRNA.

Experimental Workflow Overview
The SHAPE-MaP experiment involves a series of steps to probe the RNA structure and

subsequently identify the modified nucleotides through next-generation sequencing.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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